2-amino-3-(4-chlorobenzoyl)-N-(2-fluorophenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(4-chlorobenzoyl)-N-(2-fluorophenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C22H15ClFN3O2/c23-14-10-8-13(9-11-14)21(28)20-19(25)18(17-7-3-4-12-27(17)20)22(29)26-16-6-2-1-5-15(16)24/h1-12H,25H2,(H,26,29)
• InChI Key: GBLJRMXHEIAENK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)Cl)F
• Molecular Formula: C22H15ClFN3O2
• Molecular Weight: 407.8 g/mol

Description

2-amino-3-(4-chlorobenzoyl)-N-(2-fluorophenyl)indolizine-1-carboxamide, also known as AG490, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Scientific Research Applications

Antimicrobial and Antitumor Applications

• Synthesis and Biological Evaluation : A range of indolizine carboxamide derivatives, including structures similar to 2-amino-3-(4-chlorobenzoyl)-N-(2-fluorophenyl)indolizine-1-carboxamide, have been synthesized for antimicrobial and antitumor activities. These compounds have shown promise in inhibiting the proliferation of certain cancer cell lines and possess antimicrobial properties against various pathogens (Sekgota et al., 2021).

Anti-Tuberculosis, Anti-Cancer, Anti-Inflammatory, and Antibacterial Activities

• Diverse Therapeutic Potentials : Synthesized derivatives of indolizine carboxamides have demonstrated significant in vitro activities against tuberculosis, cancer, inflammation, and bacterial infections. These findings are supported by molecular docking studies, highlighting the compounds' potential as multifunctional therapeutic agents (Mahanthesha et al., 2022).

Novel Synthesis Methods

• Advanced Synthetic Routes : Research has developed novel synthetic approaches to create indolizine carboxamide derivatives efficiently. These methods facilitate the production of compounds with potential applications in treating various diseases, indicating the versatility of 2-amino-3-(4-chlorobenzoyl)-N-(2-fluorophenyl)indolizine-1-carboxamide as a core structure for medicinal chemistry exploration (Ziyaadini et al., 2011).

Photoluminescence and Optical Properties

• Photoluminescent Materials : Indolizine carboxamide derivatives exhibit unique optical and photophysical properties, such as pH-dependent reversible photoluminescence behavior. This characteristic makes them suitable for developing new photoluminescent materials with potential applications in sensors and imaging technologies (Outlaw et al., 2016).

Anticancer and Antioxidant Activities

• Cytotoxic and Antioxidant Evaluation : Some indolizine carboxamide derivatives have been evaluated for their cytotoxic and antioxidant activities, showing potential as cancer therapeutics and antioxidants. This highlights the compound's utility in developing treatments for oxidative stress-related diseases and cancer (Iosr et al., 2015).